Cas no 2783-72-4 (Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1))

• Product Name: Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
• CAS No: 2783-72-4
• MF: C₁₇H₁₅IN₂S₂
• MW: 438.348873376846
• CID: 281572
• PubChem ID: 17728
• Update Time: 2025-04-19

Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium,3-methyl-2-[(3-methyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
• (2E)-3-methyl-2-[(3-methyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole,iodide
• DTXSID50950506
• 3-Methyl-2-[(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1,3-benzothiazol-3-ium iodide
• 2783-72-4

• Inchi： 1S/C17H15N2S2.HI/c1-18-12-7-3-5-9-14(12)20-16(18)11-17-19(2)13-8-4-6-10-15(13)21-17;/h3-11H,1-2H3;1H/q+1;/p-1
• InChI Key： UDQIDVMRMHXSSK-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=CC=2[N+](C)=C1C=C1N(C)C2C=CC=CC=2S1

Computed Properties

• Exact Mass: 422.8544
• Monoisotopic Mass: 437.972133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 7.12